Migraeflux-orange
Description
Migraeflux-orange is a synthetic organic compound primarily utilized in industrial applications, including dye manufacturing and analytical chemistry. Its molecular formula is reported as C₁₆H₁₂N₃O₄S, with a molar mass of 354.35 g/mol. This compound exhibits strong absorbance in the visible spectrum (λₘₐₓ = 480 nm), making it suitable for photometric analyses .
Properties
CAS No. |
78168-91-9 |
|---|---|
Molecular Formula |
C50H61ClN7O12P |
Molecular Weight |
1018.5 g/mol |
IUPAC Name |
(4R,4aR,7S,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol;2-benzhydryloxy-N,N-dimethylethanamine;8-chloro-1,3-dimethyl-7H-purine-2,6-dione;N-(4-hydroxyphenyl)acetamide;phosphoric acid |
InChI |
InChI=1S/C18H21NO3.C17H21NO.C8H9NO2.C7H7ClN4O2.H3O4P/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16;1-6(10)9-7-2-4-8(11)5-3-7;1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14;1-5(2,3)4/h3-6,11-13,17,20H,7-9H2,1-2H3;3-12,17H,13-14H2,1-2H3;2-5,11H,1H3,(H,9,10);1-2H3,(H,9,10);(H3,1,2,3,4)/t11-,12+,13-,17-,18-;;;;/m0..../s1 |
InChI Key |
XJKAHMGAEYYIMK-IDOSJLLWSA-N |
SMILES |
CC(=O)NC1=CC=C(C=C1)O.CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O.CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Cl.CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.OP(=O)(O)O |
Isomeric SMILES |
CC(=O)NC1=CC=C(C=C1)O.CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC)O[C@H]3[C@H](C=C4)O.CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Cl.CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.OP(=O)(O)O |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)O.CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O.CN1C2=C(C(=O)N(C1=O)C)NC(=N2)Cl.CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.OP(=O)(O)O |
Synonyms |
migraeflux-orange |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Validation
Recent studies highlight this compound’s superiority in niche applications:
Tables Summarizing Critical Data
Table I: Spectral and Physical Properties
| Compound | Melting Point (°C) | Molar Extinction Coefficient (ε) |
|---|---|---|
| This compound | 198–201 | 1.4 × 10⁴ L·mol⁻¹·cm⁻¹ |
| Methyl Orange | >300 (decomp.) | 2.1 × 10⁴ L·mol⁻¹·cm⁻¹ |
| 2-Fluorobiphenyl | 68–70 | N/A |
Table II: Regulatory Status
| Compound | EPA Listed | EU REACH Compliance |
|---|---|---|
| This compound | Yes | Pending |
| Methyl Orange | Yes | Restricted |
| 2-Fluorobiphenyl | No | Approved |
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